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Compound of Interest

Compound Name: Luteolinidin

Cat. No.: B1216485 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Luteolinidin. The following

procedures ensure safe operational handling and disposal of this compound.

Safety and Handling Precautions
According to the Safety Data Sheet (SDS) for Luteolinidin chloride, the substance does not

meet the criteria for classification as a hazardous material.[1][2][3] However, adherence to

standard laboratory safety protocols is essential to ensure a safe working environment.

Personal Protective Equipment (PPE):

While no special measures are mandated, the following standard PPE is recommended for

handling Luteolinidin in a laboratory setting:

PPE Category Recommended Equipment

Eye Protection
Safety glasses with side shields or safety

goggles.

Hand Protection Standard laboratory gloves (e.g., nitrile).

Body Protection A standard laboratory coat.

Engineering Controls:
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Work in a well-ventilated area. Use of a fume hood is recommended if the material is being

handled in a way that could generate dust or aerosols.

Hygiene Measures:

Avoid inhalation of dust.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Emergency Procedures
In the event of exposure or a spill, follow these procedures:

Incident First Aid / Spill Response

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention

if irritation persists.[1]

Skin Contact

Wash off with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if

irritation develops.[1]

Inhalation

Move to fresh air. If breathing is difficult, provide

oxygen. If not breathing, give artificial

respiration. Seek medical attention if symptoms

persist.[1]

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Seek medical advice.[1]

Spill

For small spills, sweep up the solid material,

taking care to avoid generating dust. Place in a

suitable, labeled container for disposal. Clean

the spill area with a damp cloth.
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Storage and Disposal
Storage:

Store in a tightly sealed container.

Recommended storage temperature is -20°C.[4][5][6]

Store in a dry and well-ventilated place.

Disposal:

As Luteolinidin chloride is not classified as a hazardous substance, disposal should follow

local regulations for non-hazardous chemical waste.

Solid Waste: Dispose of the solid compound and any contaminated lab supplies (e.g., weigh

boats, pipette tips) in the regular laboratory solid waste stream, in accordance with your

institution's guidelines for non-hazardous chemical waste.

Liquid Waste: For solutions, if permitted by local regulations, small quantities of dilute

aqueous solutions may be disposed of down the drain with copious amounts of water.[1][2]

[3] However, it is crucial to consult and adhere to your institution's specific policies on drain

disposal. If drain disposal is not permitted, collect the waste in a labeled container and

dispose of it through your institution's chemical waste program.

Physicochemical and Quantitative Data
Property Value

Molecular Formula C₁₅H₁₁O₅Cl

Molecular Weight 306.70 g/mol

Appearance Red to black solid powder[4][7]

Solubility

Soluble in DMSO (approx. 30 mg/mL); Sparingly

soluble in water (approx. 69.75 mg/L at 25°C).

[7][8][9]

Storage Temperature -20°C[4][5][6]
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Experimental Workflow
The following diagram outlines a standard workflow for handling Luteolinidin in a research

setting, from receipt of the compound to its final disposal.

Preparation

Experimentation

Cleanup & Disposal

Receive Luteolinidin
Verify compound and check for damage

Log into inventory and store at -20°C

Don appropriate PPE
(Lab coat, gloves, safety glasses)

Weigh required amount in a fume hood or ventilated area

Prepare stock solution
(e.g., in DMSO)

Perform experimental procedures

Decontaminate workspace and equipmentReturn stock solution to -20°C storage

Dispose of non-hazardous solid waste
(e.g., contaminated tips, tubes)

Dispose of liquid waste according to institutional guidelines
(Drain or chemical waste)

Remove PPE and wash hands

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1216485?utm_src=pdf-custom-synthesis
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://standards.chromadex.com/LUTEOLINIDIN-CHLORIDE
https://www.carlroth.com/medias/SDB-9325-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzQ4MTV8YXBwbGljYXRpb24vcGRmfGFEZG1MMmcwTkM4NU1UYzRORE0xTlRVeE1qWXlMMU5FUWw4NU16STFYMGRDWDBWT0xuQmtaZ3w5M2JlZTE4ZmU0YzY4YzMyMGRhYWIyN2JkNDE4MzU5NmU3YjlmNjgyMmMxNzM4NGQ1M2RjYzFlMGI2OTlkMjkz
https://www.carlroth.com/medias/SDB-9325-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjkzMDB8YXBwbGljYXRpb24vcGRmfGFEVTNMMmd6WkM4NU1UYzRORE0xTXpJeE9EZzJMMU5FUWw4NU16STFYMEZWWDBWT0xuQmtaZ3wyZjg1YzYxYjQwZDBlN2NhNGZlMWMwN2JhMTc3MGM3ZTdhY2IwYzU1ODcxOGE1NzRiNDJkZWJhOTIwMWI2MDkx
https://www.targetmol.com/compound/luteolinidin%20chloride
http://www.thegoodscentscompany.com/data/rw1699801.html
https://aobious.com/aobious/ultra-pure-pharmacological-standard/15177-luteolinidin-chloride.html
https://www.benchchem.com/product/b1216485#personal-protective-equipment-for-handling-luteolinidin
https://www.benchchem.com/product/b1216485#personal-protective-equipment-for-handling-luteolinidin
https://www.benchchem.com/product/b1216485#personal-protective-equipment-for-handling-luteolinidin
https://www.benchchem.com/product/b1216485#personal-protective-equipment-for-handling-luteolinidin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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